Cas no 51255-18-6 (Methyl 2-deoxy-b-D-ribofuranoside)

Methyl 2-deoxy-β-D-ribofuranoside is a carbohydrate derivative widely used in glycoscience and nucleoside chemistry. Its key advantage lies in its role as a protected intermediate for synthesizing 2-deoxyribose-containing compounds, including nucleosides and oligonucleotides. The methyl glycoside group enhances stability, facilitating handling and storage compared to free sugars. The β-configuration ensures stereochemical consistency in downstream reactions, making it valuable for controlled synthetic applications. Its compatibility with standard glycosylation protocols allows for efficient incorporation into complex molecular architectures. This compound is particularly useful in medicinal chemistry and biochemical research, where precise sugar moiety manipulation is required. Its purity and well-defined structure contribute to reproducible results in synthetic workflows.
Methyl 2-deoxy-b-D-ribofuranoside structure
51255-18-6 structure
Product Name:Methyl 2-deoxy-b-D-ribofuranoside
CAS No:51255-18-6
MF:C6H12O4
MW:148.157082557678
CID:55965
PubChem ID:13833855
Update Time:2025-06-08

Methyl 2-deoxy-b-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

    • Methyl-2-deoxy-beta-D-ribofuranoside
    • (2R,3S,5S)-2-(hydroxymethyl)-5-methoxyoxolan-3-ol
    • METHYL-2-DEOXY-Β-D- RIBOFURANOSIDE
    • (2R,3S)-2-hydroxymethyl-5-methoxy-tetrahydro-furan-3-ol
    • 2R-hydroxymethyl-5-methoxytetrahydrofuran-3S-ol
    • B-D-ERYTHRO-PENTOFURANOSIDE
    • methyl 2-deoxy-D-erythro-pentafuranoside
    • methyl 2-deoxy-D-erythro-pentofuranoside
    • Methyl2-deoxy-b-D-ribofuranoside
    • Methyl2-deoxy-b-D-erythro-pentofuranoside
    • Methyl 2-deoxy-b-D-ribofuranoside
    • Methyl b-D-2-deoxyribofuranoside
    • NSC 68139
    • SCHEMBL8045018
    • 51255-18-6
    • (2R,3S,5R)-2-(HYDROXYMETHYL)-5-METHOXYOXOLAN-3-OL
    • AKOS006288994
    • W-202931
    • Methyl 2-deoxy-beta-D-ribofuranoside
    • methyl 2-deoxy-beta-d-erythro-pentofuranoside
    • DTXSID10965550
    • Inchi: 1S/C6H12O4/c1-9-6-2-4(8)5(3-7)10-6/h4-8H,2-3H2,1H3/t4-,5+,6+/m0/s1
    • InChI Key: NVGJZDFWPSOTHM-KVQBGUIXSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1CO)O)OC

Computed Properties

  • Exact Mass: 148.07356
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
  • LogP: -0.89900

Methyl 2-deoxy-b-D-ribofuranoside Pricemore >>

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Methyl 2-deoxy-b-D-ribofuranoside Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:51255-18-6)甲基-2-脱氧-beta-D-呋喃核糖苷
Order Number:LE1695587
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
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Additional information on Methyl 2-deoxy-b-D-ribofuranoside

Exploring Methyl 2-deoxy-β-D-ribofuranoside (CAS No. 51255-18-6): Properties, Applications, and Research Insights

Methyl 2-deoxy-β-D-ribofuranoside (CAS No. 51255-18-6) is a specialized carbohydrate derivative with significant relevance in biochemical and pharmaceutical research. This compound, a methylated sugar, belongs to the class of deoxyribofuranosides, which are pivotal in nucleic acid chemistry and drug development. Its unique structure—featuring a 2-deoxyribose backbone—makes it a valuable intermediate for synthesizing nucleoside analogs, a hotspot in antiviral and anticancer research. Researchers and industries increasingly seek high-purity Methyl 2-deoxy-β-D-ribofuranoside due to its role in designing targeted therapies and bioconjugation strategies.

The growing interest in carbohydrate-based therapeutics has propelled demand for compounds like Methyl 2-deoxy-β-D-ribofuranoside. Its CAS No. 51255-18-6 is frequently queried in scientific databases, reflecting its importance in glycoscience. Recent studies highlight its utility in prodrug formulation, where its stability and bioavailability enhance drug delivery systems. For instance, its incorporation into nanocarriers aligns with trends in precision medicine, addressing user searches for "sugar-modified drug carriers" or "biocompatible excipients."

From a synthetic perspective, Methyl 2-deoxy-β-D-ribofuranoside serves as a chiral building block for asymmetric synthesis. Laboratories prioritize its stereochemical purity (β-D-configuration) to ensure reproducibility in glycosylation reactions. This aligns with frequent search queries like "how to synthesize 2-deoxy sugars" or "methyl ribofuranoside applications." Moreover, its compatibility with green chemistry protocols—such as solvent-free reactions—resonates with sustainability-focused research, a trending topic in 2024.

Analytical characterization of CAS No. 51255-18-6 involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring compliance with pharmaceutical standards. Users often search for "HPLC methods for sugar derivatives" or "spectral data of Methyl 2-deoxy-β-D-ribofuranoside," underscoring the need for detailed technical resources. Its hygroscopic nature also necessitates proper storage guidelines, a practical concern for bench scientists.

Beyond pharmaceuticals, Methyl 2-deoxy-β-D-ribofuranoside finds niche applications in diagnostic reagents and enzyme substrates. Its role in glycobiology research—particularly in studying carbohydrate-protein interactions—addresses emerging queries about "sugar-based biomarkers." As AI-driven drug discovery accelerates, this compound’s molecular docking potential garners attention, linking to searches like "computational modeling of ribose analogs."

In summary, Methyl 2-deoxy-β-D-ribofuranoside (CAS No. 51255-18-6) bridges fundamental science and applied innovation. Its versatility in biomedical research, coupled with alignment with trending topics like sustainable synthesis and personalized medicine, ensures its enduring relevance. For researchers, suppliers, and educators, this compound represents a critical tool in advancing glycoengineering and therapeutic development.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:51255-18-6)甲基-2-脱氧-beta-D-呋喃核糖苷
LE1695587
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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